Cas no 169696-83-7 (3,5-Bis(methylsulfonyl)benzonitrile)
169696-83-7 structure
Product Name:3,5-Bis(methylsulfonyl)benzonitrile
CAS No:169696-83-7
MF:C9H9NO4S2
MW:259.30205988884
CID:135924
PubChem ID:2761101
Update Time:2025-04-19
3,5-Bis(methylsulfonyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(methylsulfonyl)benzonitrile
- Benzonitrile, 2,5-bis[(methylsulfonyl)oxy]-
- 3,5-BIS(METHYLSULPHONYL)BENZONITRILE
- 849924-84-1
- MFCD04037977
- CS-0365848
- 3,5-dimethanesulfonylbenzonitrile
- AKOS015852475
- 169696-83-7
- DTXSID201294169
-
- Inchi: 1S/C9H9NO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,1-2H3
- InChI Key: RZFPKGRAQZGUPA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C#N)C=C(C=1)S(C)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 258.99700
- Monoisotopic Mass: 258.99730012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.83000
- LogP: 2.52688
3,5-Bis(methylsulfonyl)benzonitrile Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3,5-Bis(methylsulfonyl)benzonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
169696-83-7 (3,5-Bis(methylsulfonyl)benzonitrile) Related Products
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- 849924-84-1(3,5-Bis(methylsulfonyl)benzonitrile)
- 22821-75-6(3-(Methylsulfonyl)benzonitrile)
- 22821-76-7(4-methanesulfonylbenzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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